Cas no 109881-52-9 (Dibenzofuran,2,3,7,8-tetramethoxy-, radical ion(1+) (9CI))

Dibenzofuran,2,3,7,8-tetramethoxy-, radical ion(1+) (9CI) Properties

Names and Identifiers

• Dibenzofuran,2,3,7,8-tetramethoxy-, radical ion(1+) (9CI)
• 2,3,7,8-Tetramethoxydibenzofuran
• Dibenzofuran,2,3,7,8-tetramethoxy-,radical ion(1+)(9ci)
• 2,3,7,8-Tetramethoxydibenzo[b,d]furan, AldrichCPR
• FT-0642684
• SCHEMBL13519125
• 2,3,7,8-Tetramethoxydibenzo[b,d]furan radical ion(1+)
• DTXSID00506496
• 76303-42-9
• 4,5,11,12-tetramethoxy-8-oxatricyclo[7.4.0.0?,?]trideca-1(9),2(7),3,5,10,12-hexaene
• 109881-52-9
• 2,3,7,8-Tetramethoxydibenzo[b,d]furan
• AKOS015852214
• +Expand

• InChIKey： IGGYWIWIIDEXTQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H16O5/c1-17-13-5-9-10-6-14(18-2)16(20-4)8-12(10)21-11(9)7-15(13)19-3/h5-8H,1-4H3
• SMILES： COC1=C(OC)C=C2C3=CC(OC)=C(OC)C=C3OC2=C1

Computed Properties

• Exact Mass: 288.10000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 288.09977361g/mol
• Heavy Atom Count: 21
• Complexity: 318
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• LogP: 3.62040
• PSA: 50.06000
• Refractive Index: 1.6
• Boiling Point: 411.9 ºC at 760 mmHg
• Flash Point: 218.2 ºC
• Density: 1.219

Dibenzofuran,2,3,7,8-tetramethoxy-, radical ion(1+) (9CI) Security Information

• Dangerous goods sign： Xi
• Risk Phrases： 22
• HazardClass：IRRITANT

Dibenzofuran,2,3,7,8-tetramethoxy-, radical ion(1+) (9CI) Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%